N'-[1-(4-fluorophenyl)ethylidene]-3-phenylpropanohydrazide

• IUPAC Name: N-[(E)-1-(4-fluorophenyl)ethylideneamino]-3-phenylpropanamide
• InChI: InChI=1S/C17H17FN2O/c1-13(15-8-10-16(18)11-9-15)19-20-17(21)12-7-14-5-3-2-4-6-14/h2-6,8-11H,7,12H2,1H3,(H,20,21)/b19-13+
• InChI Key: VONKHNNUCMFTPZ-CPNJWEJPSA-N
• Canonical SMILES: CC(=NNC(=O)CCC1=CC=CC=C1)C2=CC=C(C=C2)F
• Isomeric SMILES: C/C(=N\NC(=O)CCC1=CC=CC=C1)/C2=CC=C(C=C2)F
• Molecular Formula: C17H17FN2O
• Molecular Weight: 284.33 g/mol

Description

“N’-[1-(4-fluorophenyl)ethylidene]-3-phenylpropanohydrazide” is a hydrazide compound. Hydrazides are a class of organic compounds characterized by a nitrogen-nitrogen covalent bond with an oxygen atom connected to one of the nitrogen atoms. They are often used in the synthesis of various organic compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of the appropriate hydrazine with a precursor containing the rest of the molecule. For example, a common method for synthesizing hydrazides is the reaction of a hydrazine with a carboxylic acid or a derivative of a carboxylic acid.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a hydrazide group (-CONHNH2) attached to a phenyl ring and a fluorophenyl ring. The exact structure would depend on the positions of these groups in the molecule.

Chemical Reactions Analysis

Hydrazides can undergo a variety of chemical reactions, including oxidation, reduction, and condensation reactions. They can also react with other carbonyl compounds to form hydrazones.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For a hydrazide like this one, you could expect it to have moderate polarity due to the presence of the hydrazide group and the fluorine atom. It would likely be a solid at room temperature.

Safety and Hazards

Like all chemicals, hydrazides should be handled with care. They can pose health risks if inhaled, ingested, or if they come into contact with the skin. Some hydrazides can also be reactive or flammable.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. Hydrazides are a versatile class of compounds that can be used in the synthesis of a wide variety of other compounds, so there could be many potential directions for future research.